Cas no 36887-12-4 (4-Piperidinol, 1-methyl-4-(4-methylphenyl)-)

4-Piperidinol, 1-methyl-4-(4-methylphenyl)-, is a substituted piperidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hydroxyl group at the 4-position of the piperidine ring, along with a methyl group at the 1-position and a 4-methylphenyl substituent at the 4-position. This compound may serve as a versatile intermediate in the development of bioactive molecules, particularly due to its ability to act as a building block for more complex structures. The presence of both aromatic and aliphatic functional groups enhances its utility in medicinal chemistry, where it could contribute to the synthesis of ligands or pharmacophores targeting specific biological pathways.
4-Piperidinol, 1-methyl-4-(4-methylphenyl)- structure
36887-12-4 structure
Product Name:4-Piperidinol, 1-methyl-4-(4-methylphenyl)-
CAS No:36887-12-4
MF:C13H19NO
MW:205.296063661575
CID:3951916
PubChem ID:14837037
Update Time:2025-10-29

4-Piperidinol, 1-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol, 1-methyl-4-(4-methylphenyl)-
    • 1-Methyl-4-(4-methylphenyl)piperidin-4-OL
    • 36887-12-4
    • VQXHLLCGGDWBSL-UHFFFAOYSA-N
    • SCHEMBL10424458
    • EN300-319779
    • 4-hydroxy-4-(4-methylphenyl)-1-methylpiperidine
    • Oprea1_136122
    • Inchi: 1S/C13H19NO/c1-11-3-5-12(6-4-11)13(15)7-9-14(2)10-8-13/h3-6,15H,7-10H2,1-2H3
    • InChI Key: VQXHLLCGGDWBSL-UHFFFAOYSA-N
    • SMILES: N1(C)CCC(C2=CC=C(C)C=C2)(O)CC1

Computed Properties

  • Exact Mass: 205.146664230Da
  • Monoisotopic Mass: 205.146664230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 23.5Ų

4-Piperidinol, 1-methyl-4-(4-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-319779-0.05g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
0.05g
$1549.0 2023-02-24
Enamine
EN300-319779-0.1g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
0.1g
$1623.0 2023-02-24
Enamine
EN300-319779-0.25g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
0.25g
$1696.0 2023-02-24
Enamine
EN300-319779-0.5g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
0.5g
$1770.0 2023-02-24
Enamine
EN300-319779-1.0g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
1g
$0.0 2023-06-07
Enamine
EN300-319779-2.5g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
2.5g
$3611.0 2023-02-24
Enamine
EN300-319779-5.0g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
5.0g
$5345.0 2023-02-24
Enamine
EN300-319779-10.0g
1-methyl-4-(4-methylphenyl)piperidin-4-ol
36887-12-4
10.0g
$7927.0 2023-02-24

Additional information on 4-Piperidinol, 1-methyl-4-(4-methylphenyl)-

Recent Advances in the Study of 4-Piperidinol, 1-methyl-4-(4-methylphenyl)- (CAS: 36887-12-4)

The compound 4-Piperidinol, 1-methyl-4-(4-methylphenyl)- (CAS: 36887-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the piperidine core and the substituted phenyl group, make it a promising candidate for drug development, particularly in the treatment of neurological disorders and inflammatory diseases.

Recent studies have explored the synthetic pathways for 4-Piperidinol, 1-methyl-4-(4-methylphenyl)-, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproducts and enhancing scalability. This advancement is critical for large-scale production, which is essential for further pharmacological testing and potential commercialization.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-Piperidinol, 1-methyl-4-(4-methylphenyl)- exhibits moderate affinity for serotonin and dopamine receptors. This suggests potential applications in neuropharmacology, particularly for conditions like depression and Parkinson's disease. A recent study published in Neuropharmacology highlighted its ability to modulate neurotransmitter release in rodent models, though further in vivo studies are needed to confirm these effects and assess safety profiles.

Another area of interest is the compound's anti-inflammatory properties. Research conducted at the University of Cambridge in 2024 revealed that 4-Piperidinol, 1-methyl-4-(4-methylphenyl)- inhibits key inflammatory markers such as TNF-α and IL-6 in human cell lines. These findings were corroborated by a separate study in Bioorganic & Medicinal Chemistry Letters, which proposed a mechanism of action involving the suppression of NF-κB signaling. These results position the compound as a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis.

Despite these promising findings, challenges remain. The pharmacokinetic properties of 4-Piperidinol, 1-methyl-4-(4-methylphenyl)-, including its bioavailability and metabolic stability, require further investigation. A 2024 review in Expert Opinion on Drug Metabolism & Toxicology emphasized the need for comprehensive ADME (absorption, distribution, metabolism, and excretion) studies to evaluate its suitability for clinical development. Additionally, toxicity profiles must be thoroughly assessed to ensure safety in human trials.

In conclusion, 4-Piperidinol, 1-methyl-4-(4-methylphenyl)- (CAS: 36887-12-4) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in neuropharmacology and anti-inflammatory applications makes it a compelling subject for future research. However, translational studies are essential to bridge the gap between preclinical findings and clinical utility. The ongoing efforts to optimize its synthesis and elucidate its mechanistic pathways will be pivotal in determining its therapeutic viability.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd